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Compound of Interest

Compound Name: Ochracenomicin B

Cat. No.: B1247948

For Researchers, Scientists, and Drug Development Professionals

Ochracenomicin B is a member of the benz[a]anthraquinone class of antibiotics. First isolated
from the actinomycete Amicolatopsis sp., this compound has demonstrated notable biological
activity.[1] This technical guide provides a comprehensive summary of the known physical and
chemical properties of Ochracenomicin B, alongside related experimental methodologies.
Due to the limited availability of public data, this report also incorporates general characteristics
of the broader benz[a]anthraquinone antibiotic family to provide a contextual understanding.

Physicochemical Properties

Detailed quantitative physicochemical data for Ochracenomicin B is not widely available in
public chemical databases. The primary scientific literature describes its characterization using
spectroscopic techniques, but specific numerical values are not readily accessible.[1] The
following table summarizes the known qualitative properties and highlights data that is yet to be
publicly documented.
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Property

Value

Citation

Chemical Class

Benz[a]anthraquinone [1]

Producing Organism

Amicolatopsis sp.

[1]

Molecular Formula

Not publicly available.

Molecular Weight

Not publicly available.

Melting Point

Not publicly available.

Solubility

Not publicly available.

Appearance

Not publicly available.

Characterized by Magnetic

Resonance Spectroscopy and
Spectral Data (*H NMR, 13C

Fast Atom Bombardment Mass  [1]
NMR, MS)

Spectrometry.[1] Specific data

not publicly available.

Experimental Protocols

Detailed experimental protocols for the isolation and characterization of Ochracenomicin B
are described in the primary literature.[1] The following sections outline the general
methodologies typically employed for the discovery and characterization of novel microbial
natural products.

Fermentation and Isolation

The production of Ochracenomicin B is achieved through the cultivation of the Amicolatopsis
sp. in a suitable fermentation medium. A generalized workflow for the isolation and purification
of a novel antibiotic like Ochracenomicin B is depicted in the diagram below. This multi-step
process involves the extraction of the active compounds from the fermentation broth and
subsequent purification using various chromatographic techniques.
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Caption: Generalized workflow for the isolation and characterization of a novel antibiotic.

Structural Elucidation

The chemical structure of Ochracenomicin B was determined using a combination of
spectroscopic methods.[1]

¢ Mass Spectrometry (MS): Fast Atom Bombardment (FAB) mass spectrometry would have
been used to determine the molecular weight and elemental composition of the molecule.
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* Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (*H and *3C) and 2D (e.g., COSY,
HMQC, HMBC) NMR experiments would have been employed to elucidate the connectivity
of atoms and the overall carbon-hydrogen framework of the benz[a]anthraquinone core and
its substituents.

Biological Activity Assays

The antimicrobial activity of Ochracenomicin B was assessed against a panel of
microorganisms.[1] Standard methods such as broth microdilution or disk diffusion assays
would have been used to determine the minimum inhibitory concentration (MIC) against various
Gram-positive and Gram-negative bacteria, as well as fungi.

Biological Activity and Potential Sighaling Pathways

Ochracenomicin B has been reported to exhibit activity against Gram-positive bacteria and
the fungus Candida albicans.[1]

While the specific signaling pathways affected by Ochracenomicin B have not been
elucidated, other members of the anthraquinone class of compounds have been shown to exert
their anticancer effects through the induction of apoptosis. This is often mediated by the
generation of reactive oxygen species (ROS) and the subsequent activation of the JNK
signaling pathway. It is plausible that Ochracenomicin B may share a similar mechanism of
action, though further research is required to confirm this.

The diagram below illustrates a potential signaling pathway for anthraquinone-induced
apoptosis, which may be relevant for understanding the mode of action of Ochracenomicin B.
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Caption: A potential signaling pathway for anthraquinone-induced apoptosis.

Conclusion

Ochracenomicin B is a benz[a]anthraquinone antibiotic with demonstrated antimicrobial
activity. While its detailed physicochemical properties are not extensively documented in public
databases, the foundational knowledge of its chemical class and producing organism provides
a strong basis for further investigation. Future research should focus on obtaining and
publishing detailed spectroscopic data, elucidating its precise mechanism of action, and
exploring its potential as a therapeutic agent. The methodologies and potential signaling
pathways described herein offer a framework for guiding such research endeavors.

Need Custom Synthesis?
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ochracenomicin-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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